4H-Pyrano(2,3-b)pyridine, 6-bromo-2-(3,4-dichlorophenyl)-

• CAS No.: 102830-84-2
• Molecular Formula: C14H8BrCl2NO
• Molecular Weight: 357.0 g/mol
• IUPAC Name: 6-bromo-2-(3,4-dichlorophenyl)-4H-pyrano[2,3-b]pyridine
• InChI: InChI=1S/C14H8BrCl2NO/c15-10-5-9-2-4-13(19-14(9)18-7-10)8-1-3-11(16)12(17)6-8/h1,3-7H,2H2
• InChI Key: OMYVDEJYAGHYAZ-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(OC2=C1C=C(C=N2)Br)C3=CC(=C(C=C3)Cl)Cl

Description

4H-Pyrano(2,3-b)pyridine, 6-bromo-2-(3,4-dichlorophenyl)- is a useful research compound. Its molecular formula is C14H8BrCl2NO and its molecular weight is 357.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.9 g of 6-bromo-2-(3,4-dichlorophenyl)-2H-pyrano[2,3-b]pyridine in 40 ml of tetrahydrofuran was added 0.5 ml of 1,8-diazabicyclo[5.4.0]undec-7-ene. After 1 hour at 25° C., the reaction mixture was partitioned between ethyl acetate and aqueous saturated ammonium chloride solution. The ethyl acetate layer was dried over magnesium sulfate and the solvent was evaporated to leave a solid residue. This was recrystallized from ethanol to give 6-bromo-2-(3,4-dichlorophenyl)-4H-pyrano[2,3-b]pyridine melting at about 138°-139.5° C.